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Compound of Interest

Compound Name: ethyl 4,4-difluoro-3-oxobutanoate

Cat. No.: B116573 Get Quote

This technical guide provides a comprehensive overview of ethyl 4,4-difluoro-3-
oxobutanoate, a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals. Its unique difluorinated structure imparts enhanced metabolic stability and

bioavailability to target molecules. This document is intended for researchers, scientists, and

professionals involved in drug development and fine chemical synthesis.

Structural Formula and Physicochemical Properties
Ethyl 4,4-difluoro-3-oxobutanoate, also known as ethyl 4,4-difluoroacetoacetate, is a beta-

keto ester. The presence of two fluorine atoms on the alpha-carbon significantly influences its

chemical reactivity and biological properties.

Chemical Structure:

A summary of the key quantitative data for ethyl 4,4-difluoro-3-oxobutanoate is presented in

the table below.
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Property Value

Molecular Formula C₆H₈F₂O₃

Molecular Weight 166.12 g/mol [1][2][3][4][5]

CAS Number 352-24-9[1][2][3]

Appearance Colorless to light yellow liquid

Boiling Point 170.1 °C at 760 mmHg[2]

Density 1.191 g/cm³[2]

Flash Point 55.7 °C[2]

Experimental Protocols: Synthesis of Ethyl 4,4-
Difluoro-3-oxobutanoate
The following is a detailed experimental protocol for the synthesis of ethyl 4,4-difluoro-3-
oxobutanoate, based on a common laboratory procedure.

Materials:

Ethyl difluoroacetate

Ethyl acetate

Sodium ethoxide

Anhydrous ethanol

Concentrated sulfuric acid

Dichloromethane

Methyl tertiary butyl ether

Procedure:
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Reaction Setup: In a four-necked flask equipped with a stirrer, thermometer, and dropping

funnel, add sodium ethoxide and ethyl acetate.

Cooling: Cool the reaction mixture to a temperature between -10 °C and -5 °C using an

ethanol bath.

Addition of Difluoroacetyl Fluoride: Slowly add difluoroacetyl fluoride to the cooled reaction

mixture over a period of 2 hours, maintaining the temperature.

Reaction: After the addition is complete, allow the reaction to proceed for 6 hours at the

same temperature.

Acidification: Acidify the reaction solution with 18% hydrochloric acid to a pH of 2-3.

Extraction: Separate the layers and extract the aqueous layer with dichloromethane.

Combine the organic layers.

Drying and Purification: Dry the combined organic layer over a molecular sieve and then

purify by rectification to obtain ethyl 4,4-difluoro-3-oxobutanoate.

Visualizations
The following diagrams illustrate key aspects of ethyl 4,4-difluoro-3-oxobutanoate.
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Click to download full resolution via product page

Caption: Synthesis workflow for ethyl 4,4-difluoro-3-oxobutanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 4,4-Difluoro-3-
oxobutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116573#ethyl-4-4-difluoro-3-oxobutanoate-structural-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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